Cas no 1306986-31-1 (5-Methyl-1-(2-phenoxyethyl)-1H-1,3-benzodiazole-2-thiol)

• Product Name: 5-Methyl-1-(2-phenoxyethyl)-1H-1,3-benzodiazole-2-thiol
• CAS No: 1306986-31-1
• MF: C₁₆H₁₆N₂OS
• MW: 284.376042366028
• CID: 5050227
• PubChem ID: 61615375
• Update Time: 2025-06-22

5-Methyl-1-(2-phenoxyethyl)-1H-1,3-benzodiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-(2-phenoxyethyl)-1H-1,3-benzodiazole-2-thiol
• 6-methyl-3-(2-phenoxyethyl)-1H-benzimidazole-2-thione
• Z1627006496
• 5-Methyl-1-(2-phenoxyethyl)-1H-1,3-benzodiazole-2-thiol

• Inchi： 1S/C16H16N2OS/c1-12-7-8-15-14(11-12)17-16(20)18(15)9-10-19-13-5-3-2-4-6-13/h2-8,11H,9-10H2,1H3,(H,17,20)
• InChI Key： QUNADYNVDIDTNP-UHFFFAOYSA-N
• SMILES： S=C1NC2C=C(C)C=CC=2N1CCOC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 343
• XLogP3: 3.4
• Topological Polar Surface Area: 56.6

Additional information on 5-Methyl-1-(2-phenoxyethyl)-1H-1,3-benzodiazole-2-thiol

Introduction to 5-Methyl-1-(2-phenoxyethyl)-1H-1,3-benzodiazole-2-thiol (CAS No. 1306986-31-1)

5-Methyl-1-(2-phenoxyethyl)-1H-1,3-benzodiazole-2-thiol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1306986-31-1, belongs to the benzodiazole class of heterocyclic molecules, which are well-documented for their broad spectrum of biological activities. The structural uniqueness of this molecule lies in its substitution pattern, featuring a methyl group at the 5-position, an (2-phenoxyethyl) side chain at the 1-position, and a thiol functional group at the 2-position of the benzodiazole core. Such structural features not only contribute to its distinct chemical properties but also open up diverse possibilities for its pharmacological applications.

The benzodiazole scaffold is renowned for its role as a central nervous system (CNS) modulator, with many derivatives exhibiting anxiolytic, sedative, and muscle relaxant effects. However, the introduction of the (2-phenoxyethyl) moiety in 5-Methyl-1-(2-phenoxyethyl)-1H-1,3-benzodiazole-2-thiol introduces additional pharmacophoric elements that may modulate its interaction with biological targets. The thiol group, in particular, is known for its ability to participate in redox reactions and metal chelation, which could be exploited for therapeutic purposes such as antioxidant or anti-inflammatory applications.

Recent advancements in drug discovery have emphasized the importance of structure-activity relationships (SARs) in optimizing molecular candidates for therapeutic efficacy and safety. The presence of the methyl group at the 5-position of the benzodiazole ring may influence electronic distribution and steric hindrance around the molecule, thereby affecting its binding affinity to target proteins. Similarly, the (2-phenoxyethyl) side chain could enhance lipophilicity or metabolic stability, making it a promising candidate for oral administration or passive membrane transport.

In light of these structural attributes, researchers have been exploring 5-Methyl-1-(2-phenoxyethyl)-1H-1,3-benzodiazole-2-thiol as a potential lead compound for various therapeutic indications. For instance, studies have suggested that benzodiazole derivatives with modifications at the 5-position may exhibit altered receptor binding profiles compared to classical benzodiazoles. This could lead to compounds with improved selectivity or reduced side effects such as dependence or tolerance.

The thiol functional group has also been implicated in redox-sensitive drug design, where compounds can exhibit differential activity under oxidative stress conditions. This property is particularly relevant in diseases characterized by aberrant redox signaling, such as neurodegenerative disorders or chronic inflammation. Preliminary in vitro studies on 5-Methyl-1-(2-phenoxyethyl)-1H-1,3-benzodiazole-2-thiol have hinted at its potential to modulate key signaling pathways involving reactive oxygen species (ROS) and thioredoxin systems.

Another area of interest is the interaction of this compound with metal ions, which play critical roles in various enzymatic and cellular processes. The thiol group’s ability to chelate metals like copper or zinc could be leveraged for therapeutic interventions where metal dyshomeostasis is implicated in disease pathogenesis. For example, excessive copper accumulation has been observed in conditions such as Alzheimer’s disease and Parkinson’s disease; thus, compounds capable of modulating copper homeostasis may offer novel therapeutic strategies.

The synthesis of 5-Methyl-1-(2-phenoxyethyl)-1H-1,3-benzodiazole-2-thiol presents an intriguing challenge due to its complex substitution pattern. Advanced synthetic methodologies involving multi-step organic transformations are required to achieve high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are often employed to construct the benzodiazole core and introduce the desired substituents efficiently. Optimizing reaction conditions to minimize byproducts and maximize enantiomeric purity is crucial for subsequent pharmacological evaluation.

From a computational chemistry perspective, molecular modeling studies can provide valuable insights into the binding mode of 5-Methyl-1-(2-phenoxyethyl)-1H-1,3-benzodiazole-2-thiol with biological targets such as GABA receptors or metalloproteins. These simulations help predict affinity constants (Ki or Kd), identify key interaction residues, and assess potential off-target effects. Additionally, virtual screening algorithms can be employed to identify complementary fragments that could further enhance potency or selectivity.

The pharmacokinetic profile of this compound is another critical factor influencing its therapeutic potential. Parameters such as solubility, permeability (Caco-2 assays), metabolic stability (P450 inhibition studies), and excretion routes must be thoroughly evaluated before advancing into clinical trials. Advances in biopharmaceutical profiling techniques have enabled researchers to predict drug-like properties early in the discovery process, thereby reducing attrition rates during development.

In conclusion,5-Methyl-1-(2-phenoxyethyl)-1H-1,3-benzodiazole-2-thiol represents a structurally sophisticated molecule with promising applications in medicinal chemistry. Its unique substitution pattern offers opportunities for modulating CNS activity while exploring novel therapeutic modalities involving redox biology and metal ion interactions. As research continues to uncover new insights into disease mechanisms at a molecular level,this compound stands out as a candidate worthy of further investigation across multiple therapeutic domains.